Cas no 338954-76-0 (5-(3-chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile)

• Product Name: 5-(3-chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
• CAS No: 338954-76-0
• MDL: MFCD00231589
• CID: 4648009
• Update Time: 2025-06-12

5-(3-chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3-CHLOROPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBONITRILE
• 5-(3-chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile

• MDL： MFCD00231589

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 5-(3-chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile

5-(3-Chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile: A Comprehensive Overview

5-(3-Chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS No. 338954-76-0) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by its chlorophenyl and cyano substituents, which contribute to its biological activity and chemical stability.

The molecular structure of 5-(3-chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile consists of a pyridine ring with a cyano group at the 3-position and a 3-chlorophenyl substituent at the 5-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various research applications. The cyano group, in particular, is known for its ability to form strong hydrogen bonds and participate in various chemical reactions, which can be exploited in the design of novel drugs.

In recent years, significant progress has been made in understanding the biological activities of 5-(3-chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, research has demonstrated that 5-(3-chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory diseases.

Beyond its anti-inflammatory properties, 5-(3-chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile has also shown promise in the treatment of neurodegenerative disorders. Preclinical studies have indicated that this compound can protect neurons from oxidative damage and improve cognitive function in animal models of Alzheimer's disease. The mechanism underlying these neuroprotective effects is thought to involve the activation of Nrf2, a transcription factor that regulates the expression of antioxidant enzymes.

The potential therapeutic applications of 5-(3-chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile have led to increased interest in its synthesis and optimization. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable approach involves the condensation of 3-chlorobenzaldehyde with cyanoacetic acid followed by cyclization under appropriate conditions. This method yields high purity products with good yields, making it suitable for large-scale production.

In addition to its therapeutic potential, 5-(3-chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile has also been investigated for its use as a chemical probe in biological research. Its unique structural features make it an excellent tool for studying protein-protein interactions and enzyme inhibition. For example, researchers have used this compound to investigate the binding affinity and selectivity of various enzymes involved in metabolic pathways.

The safety profile of 5-(3-chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile is another important aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, 5-(3-chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS No. 338954-76-0) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.